Cas no 2770353-41-6 (methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride)

• Product Name: methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride
• CAS No: 2770353-41-6
• MF: C₁₀H₂₀Cl₂N₄
• MW: 267.198599815369
• CID: 6305252
• PubChem ID: 165469593
• Update Time: 2025-05-19

methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2770353-41-6
• methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride
• EN300-37400164

• Inchi： 1S/C10H18N4.2ClH/c1-9(11-2)7-13-5-6-14-10(8-13)3-4-12-14;;/h3-4,9,11H,5-8H2,1-2H3;2*1H/t9-;;/m0../s1
• InChI Key： LHABQZXZFDBDBZ-WWPIYYJJSA-N
• SMILES： Cl.Cl.N1(CC2=CC=NN2CC1)C[C@H](C)NC

Computed Properties

• Exact Mass: 266.1065020g/mol
• Monoisotopic Mass: 266.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride

Introduction to Methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine Dihydrochloride (CAS No. 2770353-41-6)

Methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride is a complex organic compound with the CAS registry number 2770353-41-6. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule's structure includes a pyrazolo[1,5-a]pyrazine ring system fused with a propanamine moiety and a methyl group. The stereochemistry at the propanamine carbon is specified as (2S), indicating a specific spatial arrangement that may influence its chemical reactivity and biological activity.

The pyrazolo[1,5-a]pyrazine core is a bicyclic structure that has been extensively studied due to its potential as a scaffold for drug discovery. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding. For instance, researchers have reported that pyrazolo[1,5-a]pyrazine derivatives can act as inhibitors of kinases and other enzymes involved in cellular signaling pathways. This makes them promising candidates for the development of therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The methyl[(2S)-propan-2-yl] substituent in this compound adds further complexity to its structure. The methyl group serves as an electron-donating moiety, potentially influencing the electronic properties of the molecule and its interaction with biological targets. The (2S) configuration introduces chirality into the molecule, which is crucial for determining its pharmacokinetic properties and bioavailability. Chiral centers are often critical in drug design because they can significantly affect how a molecule interacts with biological systems.

From a synthetic perspective, the preparation of methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride involves multi-step organic synthesis techniques. The synthesis likely begins with the construction of the pyrazolo[1,5-a]pyrazine ring system through cyclization reactions involving appropriate precursors such as hydrazines or amidines. Subsequent steps would involve the introduction of the propanamine side chain with precise stereocontrol to achieve the desired (2S) configuration. Finally, protonation with hydrochloric acid yields the dihydrochloride salt form.

Recent advancements in asymmetric synthesis have enabled more efficient methods for constructing chiral centers like those present in this compound. Techniques such as organocatalysis and enantioselective metal-catalyzed reactions have been employed to synthesize similar compounds with high enantiomeric excess. These methods not only enhance the yield but also improve the overall sustainability of chemical processes.

In terms of applications, methyl[(2S)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}propan-2-yl]amine dihydrochloride could serve as an intermediate in drug discovery programs targeting specific biological pathways. Its unique structure suggests potential interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins. Preclinical studies may focus on evaluating its pharmacokinetics, toxicity profile, and efficacy in relevant disease models.

Moreover, computational chemistry tools such as molecular docking and quantum mechanics calculations have been instrumental in predicting the binding modes of this compound to target proteins. These simulations provide valuable insights into how structural modifications can optimize binding affinity and selectivity.

In conclusion,methyl[(2S)-1-{4H